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Compound of Interest

Compound Name: OMS14

Cat. No.: B12377445 Get Quote

A comprehensive search for a scientific compound, material, or drug designated as "OMS14"

has yielded no specific results. Therefore, a detailed protocol for its synthesis and purification

cannot be provided at this time.

Initial and broadened searches across chemical, materials science, and pharmaceutical

databases and search engines did not identify any substance with the designation "OMS14."

The search results were either for unrelated products, such as commercial oven mitts, or for a

class of materials known as Octahedral Molecular Sieves (OMS), with "OMS-2" being a specific

example of a manganese oxide octahedral molecular sieve[1]. However, no specific variant or

compound designated as "OMS14" could be found in the scientific literature.

The creation of a detailed and accurate application note and protocol requires precise

identification of the substance in question. Without this, any provided information on synthesis

and purification would be speculative and not suitable for a research, scientific, or drug

development audience.

To proceed with this request, please provide additional information to clarify the identity of

"OMS14," such as:

Full name or chemical class: What is the complete chemical name or the class of

compounds to which OMS14 belongs?

Field of research: In what specific area of science or industry is OMS14 being studied (e.g.,

catalysis, pharmacology, nanotechnology)?
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Alternative names or identifiers: Are there any other names, codes, or identifiers used for this

substance?

Relevant publications: Are there any published papers, patents, or technical documents that

mention OMS14?

Upon receiving more specific information, a detailed and accurate protocol for the synthesis

and purification of the intended substance can be developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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